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Compound of Interest

Compound Name: Perfluoro-2-methyl-3-ethylpentane

Cat. No.: B3041750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Perfluoro-2-methyl-3-ethylpentane (CAS No. 354-97-2). The information is

intended to support research, scientific, and drug development applications where a thorough

understanding of this perfluorinated compound is essential. All quantitative data is summarized

for clarity, and detailed experimental methodologies are provided for key properties.

Core Physicochemical Data
The fundamental physicochemical properties of Perfluoro-2-methyl-3-ethylpentane are

presented in the tables below. These values are critical for understanding its behavior in

various experimental and applied settings.

Identification and General Properties
Property Value

Chemical Name Perfluoro-2-methyl-3-ethylpentane

CAS Number 354-97-2

Molecular Formula C₈F₁₈

Molecular Weight 438.06 g/mol [1][2]
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Thermodynamic and Physical Properties
Property Value

Boiling Point 103 °C[3]

Melting Point -70 °C[3]

Density 1.839 g/mL[3]

Vapor Pressure

Vapor-liquid pressures have been measured

over a temperature range of 358 K to 508 K. For

specific engineering calculations, the improved

Peng-Robinson Stryjek-Vera (iPRSV) equation

of state, as detailed in the referenced literature,

should be utilized.

Refractive Index

While a specific value for Perfluoro-2-methyl-3-

ethylpentane is not readily available in the

literature, a reasonable estimate based on

structurally similar perfluorinated compounds,

such as perfluoro-2-methylpentane (1.2564) and

perfluoro(2-methyl-3-pentanone) (1.264), would

be in the range of 1.26 to 1.27 at 20°C.

Solubility

Water: Insoluble[3]. The solubility of water in

perfluoroalkanes is generally very low. For

instance, the solubility of water in n-

perfluorohexane is significantly lower than in its

hydrocarbon analog, n-hexane[4]. Organic

Solvents: Perfluoroalkanes exhibit limited

solubility in most common organic solvents like

alcohols, ketones, and alkanes. They are,

however, generally miscible with other

perfluorocarbons. Quantitative solubility data for

Perfluoro-2-methyl-3-ethylpentane in specific

organic solvents is not widely available.

Experimental Protocols
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The following sections detail the standard methodologies for determining the key

physicochemical properties of perfluorinated compounds like Perfluoro-2-methyl-3-
ethylpentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and accurate method for its determination is the

distillation method.

Apparatus:

Distillation flask

Condenser

Thermometer with appropriate range and calibration

Heating mantle or oil bath

Receiving flask

Procedure:

The Perfluoro-2-methyl-3-ethylpentane sample is placed in the distillation flask along with

boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

The flask is gently heated.

As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and liquef यहां
back into a liquid, which is collected in the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature reading is

the boiling point of the substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/product/b3041750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

For liquids with low melting points like Perfluoro-2-methyl-3-ethylpentane, the freezing point

is determined, which is thermodynamically equivalent. Differential Scanning Calorimetry (DSC)

is a highly accurate method for this determination.

Apparatus:

Differential Scanning Calorimeter

Hermetically sealed sample pans (e.g., aluminum)

Reference pan (empty)

Cooling system (for sub-ambient measurements)

Procedure:

A small, accurately weighed sample of Perfluoro-2-methyl-3-ethylpentane is hermetically

sealed in a sample pan. An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is cooled to a temperature well below the expected melting point.

A controlled heating program is initiated, typically at a linear rate (e.g., 5-10 °C/min).

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature.

When the sample melts, it absorbs heat, resulting in an endothermic peak on the DSC

thermogram.

The onset temperature of this peak is taken as the melting point of the substance.

Measurement of Density
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The density of a liquid can be accurately determined using a pycnometer or a vibrating tube

densitometer.

Apparatus (Pycnometer Method):

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermostatically controlled water bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined.

The pycnometer is filled with the Perfluoro-2-methyl-3-ethylpentane sample, ensuring no

air bubbles are trapped.

The filled pycnometer is placed in a thermostatic water bath at a specific temperature (e.g.,

20 °C) until thermal equilibrium is reached.

The volume of the liquid is adjusted to the mark on the pycnometer, and any excess is

carefully removed.

The exterior of the pycnometer is dried, and its weight is accurately measured.

The weight of the liquid is determined by subtracting the empty weight of the pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Vapor Pressure
The gas saturation method is a reliable technique for determining the low vapor pressures of

substances.

Apparatus:
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A thermostatted saturation cell containing the liquid sample.

A source of inert carrier gas (e.g., nitrogen).

A flow meter to control and measure the flow rate of the carrier gas.

A cold trap to condense the vaporized sample.

An analytical balance.

Procedure:

A known mass of Perfluoro-2-methyl-3-ethylpentane is placed in the saturation cell, which

is maintained at a constant temperature.

A controlled and measured flow of an inert carrier gas is passed through the saturation cell at

a low enough rate to ensure it becomes saturated with the vapor of the sample.

The gas stream then passes through a cold trap (e.g., cooled with liquid nitrogen) where the

vapor of the substance is condensed and collected.

After a sufficient period, the mass of the condensed substance in the cold trap is determined

by weighing.

The volume of the carrier gas that has passed through the system is calculated from the flow

rate and the duration of the experiment.

Assuming ideal gas behavior, the partial pressure of the substance (its vapor pressure) can

be calculated using the ideal gas law from the amount of substance collected and the

volume of the carrier gas.

Measurement of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a characteristic property and can be used to identify and assess the

purity of a substance. An Abbe refractometer is commonly used for this measurement.

Apparatus:
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Abbe refractometer

A monochromatic light source (typically a sodium lamp, 589 nm)

A constant temperature water bath to control the temperature of the prisms.

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prisms of the refractometer are cleaned with a suitable solvent and dried.

A few drops of the Perfluoro-2-methyl-3-ethylpentane sample are placed on the surface of

the measuring prism.

The prisms are closed and the temperature is allowed to equilibrate to the desired value by

circulating water from the constant temperature bath.

The light source is switched on, and by looking through the eyepiece, the adjustment knob is

turned until the boundary between the light and dark regions is sharp and coincides with the

crosshairs.

The refractive index is read directly from the instrument's scale.

Molecular Structure and Physicochemical
Relationships
The unique physicochemical properties of Perfluoro-2-methyl-3-ethylpentane are a direct

consequence of its molecular structure. The complete fluorination of the carbon backbone

leads to high chemical and thermal stability, while its branched nature influences its physical

properties.
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Molecular Structure

Physicochemical Properties

Perfluoro-2-methyl-3-ethylpentane
(C₈F₁₈)

Fully Fluorinated Carbon Backbone Methyl and Ethyl Branches

Defined Boiling Point (103 °C) Low Melting Point (-70 °C) High Density (1.839 g/mL)

High atomic mass of Fluorine

High Chemical & Thermal Stability

Strong C-F Bonds

Low Solubility in Polar & Non-polar Solvents
(Hydrophobic & Lipophobic)

Electronegativity of Fluorine Influences intermolecular forces

Click to download full resolution via product page

Caption: Relationship between molecular structure and key properties.

The strong carbon-fluorine bonds in the fully fluorinated backbone are responsible for the

compound's high thermal and chemical stability. The high molecular weight and the large,

electron-rich fluorine atoms contribute to its high density. The branched structure influences the

packing of the molecules in the liquid state, which in turn affects its boiling and melting points.

The extreme electronegativity of the fluorine atoms leads to a non-polar molecule with very

weak intermolecular forces, resulting in low solubility in both polar and non-polar solvents, a

characteristic often described as both hydrophobic and lipophobic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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